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Diethylene Glycol Adipate: A Technical Safety
and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the safety and handling

precautions for diethylene glycol adipate (CAS No. 9010-89-3), a polyester commonly used

as a plasticizer. Due to a notable lack of specific toxicological data for diethylene glycol
adipate itself, this guide employs a component-based safety assessment, focusing on the well-

documented toxicological profiles of its constituent monomers: diethylene glycol (DEG) and

adipic acid. This approach is in line with safety evaluation strategies for similar polymeric

substances where data on the final polymer is limited.

This document summarizes available quantitative data, outlines relevant experimental

protocols for safety assessment, and provides clear guidelines for safe handling, storage, and

emergency procedures. All quantitative data is presented in structured tables for ease of

comparison, and key procedural workflows are visualized using diagrams.

Introduction to Diethylene Glycol Adipate
Diethylene glycol adipate is an aliphatic polyester. It is recognized for its biodegradable

properties and its utility as an efficient plasticizer for other biodegradable polymers.[1] Safety
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Data Sheets for diethylene glycol adipate indicate that the compound is not classified as

hazardous.[1] However, a thorough understanding of its chemical nature and the safety profiles

of its components is essential for safe handling in a laboratory and manufacturing environment.

Physical and Chemical Properties
Quantitative data on the physical and chemical properties of diethylene glycol adipate is

limited. The available information is presented below, along with the properties of its constituent

monomers for reference.

Property
Diethylene Glycol
Adipate (Polymer)

Diethylene Glycol
(Monomer)

Adipic Acid
(Monomer)

CAS Number 9010-89-3[2][3][4] 111-46-6 124-04-9

Molecular Formula [C10H16O6]n C4H10O3 C6H10O4

Appearance -
Colorless, viscous

liquid
White crystalline solid

Boiling Point >250°C[5] 244-245°C 337.5°C

Melting Point < -25°C[6] -6.5°C 152°C

Flash Point >113°C[5] 138°C (closed cup) 196°C

Density 1.192 g/mL at 25°C[5] 1.118 g/cm³ 1.360 g/cm³

Viscosity 11,000 cP at 25°C[2] - -

Glass Transition

Temp.
~ -51.4°C[1] - -

Toxicological Data
As specific toxicological studies on diethylene glycol adipate are largely unavailable in public

literature, this section presents the toxicological data for its constituent monomers, diethylene

glycol and adipic acid. This information provides a basis for assessing the potential hazards

associated with the polymer.
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Acute Toxicity
Endpoint Species Route Value Reference

Diethylene

Glycol

LD50 Rat Oral
15,600 - 30,100

mg/kg

Existing

Chemical Hazard

Assessment

Report

LD50 Mouse Oral
13,300 - 28,100

mg/kg

Existing

Chemical Hazard

Assessment

Report

LD50 Rabbit Dermal
12,500 - 13,300

mg/kg

Existing

Chemical Hazard

Assessment

Report

LC50 (4h) Rat Inhalation >4,600 mg/m³

Existing

Chemical Hazard

Assessment

Report

Adipic Acid

LD50 Rat Oral 5,560 mg/kg
Redox Safety

Data Sheet

LD50 Mouse Oral 1,900 mg/kg
Redox Safety

Data Sheet

LD50 Rabbit Dermal >7,940 mg/kg Canada.ca

LC50 (4h) Rat Inhalation >7,700 mg/m³
OECD SIDS for

Adipic Acid

Skin and Eye Irritation
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Endpoint Species Result Reference

Diethylene Glycol

Skin Irritation Animal studies Minimal irritation

Existing Chemical

Hazard Assessment

Report

Eye Irritation Animal studies Minimal irritation

Existing Chemical

Hazard Assessment

Report

Adipic Acid

Skin Irritation Rabbit Slight irritant
Redox Safety Data

Sheet

Eye Irritation Rabbit
Causes serious eye

irritation/damage
Canada.ca

Sensitization
Substance Species Result Reference

Diethylene Glycol Guinea Pig Not a sensitizer

Existing Chemical

Hazard Assessment

Report

Adipic Acid -
Not considered a skin

sensitizer

Redox Safety Data

Sheet

Repeated Dose Toxicity, Carcinogenicity, Mutagenicity,
and Reproductive Toxicity
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Endpoint Diethylene Glycol Adipic Acid

Repeated Dose Toxicity
Mild renal effects observed in

animals at high doses.

Low chronic toxicity via oral

and inhalation routes.

Carcinogenicity

Not considered a primary

carcinogen. Bladder tumors in

rats at high doses were

associated with bladder

stones, which may be linked to

ethylene glycol impurities in

older studies.

Not classified as a carcinogen

by IARC or ACGIH. No

increased tumor incidence in a

2-year rat study.[2]

Mutagenicity/Genotoxicity
Reported to be non-mutagenic

in various in vitro assays.
Reported to be non-mutagenic.

Reproductive/Developmental

Toxicity

Reproductive and

developmental effects

observed in rodents at high

doses.

Not considered a reproductive

or developmental toxicant.

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of diethylene glycol adipate
are not publicly available due to the lack of specific studies. However, standard methodologies,

such as those established by the Organisation for Economic Co-operation and Development

(OECD), would be employed. Below are summaries of key protocols relevant to the data

presented.

Acute Oral Toxicity (OECD Guideline 423)
This method involves the administration of the test substance by gavage to fasted animals in a

sequential process. The starting dose is selected from one of four fixed levels and the outcome

(survival or death) determines the next step. The objective is to identify a dose that causes

mortality in some animals to estimate the LD50.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
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A small amount of the test substance is applied to a shaved patch of skin on a single animal.

The site is observed for signs of erythema (redness) and edema (swelling) at specific intervals

after patch removal. The severity of the reactions is scored to determine the irritation potential.

Acute Dermal Irritation Test Workflow (OECD 404)

Handling and Precautions
Based on the available Safety Data Sheets for poly[di(ethylene glycol) adipate] and the

properties of its components, the following handling precautions are recommended.

Engineering Controls
Handle in a well-ventilated place.[5]

Ensure safety showers and eyewash stations are readily available.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[5]

Skin Protection: Wear suitable protective clothing and chemical-impermeable gloves.[5]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.

[5]
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PPE Selection Based on Exposure Route

Handling and Storage
Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[5]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water.[5]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[5]
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Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[5]

Accidental Release Measures
Evacuate personnel to safe areas.

Ensure adequate ventilation.

Remove all sources of ignition.[5]

Collect the spillage and place it in a suitable, closed container for disposal.[5]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[5]
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Accidental Spill Occurs
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Accidental Spill Response Workflow
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Conclusion
While specific toxicological data for diethylene glycol adipate is limited, a review of the safety

information for its constituent monomers, diethylene glycol and adipic acid, suggests a low

order of acute toxicity. The primary hazards are related to the potential for serious eye irritation

from adipic acid. By adhering to the recommended handling precautions, including the use of

appropriate personal protective equipment and ensuring good ventilation, diethylene glycol
adipate can be handled safely in a research and development setting. As with any chemical, it

is crucial to consult the most current Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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